Cas no 2091356-37-3 (3-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (3R)-)

• Product Name: 3-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (3R)-
• CAS No: 2091356-37-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5267188
• Update Time: 2025-10-19

3-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (3R)-

• Inchi： 1S/C9H13NO2/c1-2-5-10-6-3-4-8(7-10)9(11)12/h1,8H,3-7H2,(H,11,12)/t8-/m1/s1
• InChI Key： XFMSYSNYSWRUAO-MRVPVSSYSA-N
• SMILES： N1(CC#C)CCC[C@@H](C(O)=O)C1

Additional information on 3-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (3R)-

Introduction to 3-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (3R) and Its Significance in Modern Chemical Biology

3-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (3R), identified by its CAS number 2091356-37-3, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a propynyl group and a specifically configured piperidine ring contributes to its distinctive chemical properties, making it a valuable scaffold for further medicinal chemistry exploration.

The compound's stereochemistry, particularly the (3R) configuration, is a critical aspect that influences its biological activity. In modern drug discovery, the precise control of stereochemistry is paramount, as it can significantly impact the efficacy and selectivity of a drug candidate. The (3R) configuration of 3-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)- suggests a carefully designed molecular architecture aimed at optimizing interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These computational tools are instrumental in identifying how 3-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)- may interact with proteins or other biological macromolecules. Such insights are crucial for designing molecules that can modulate biological pathways effectively.

In the context of current research, this compound has been explored for its potential role in addressing various therapeutic challenges. For instance, studies have hinted at its utility in modulating enzyme activity, which is a common strategy in drug development. Enzymes are pivotal targets in many diseases, and small molecules that can selectively inhibit or activate these enzymes hold significant promise.

The propynyl group in 3-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)- introduces a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can lead to profound changes in biological activity. The ability to append various functional groups to this scaffold opens up numerous possibilities for generating libraries of compounds for high-throughput screening.

Moreover, the piperidine ring is a well-known pharmacophore found in many bioactive molecules. Its presence in 3-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)- suggests that it may exhibit favorable pharmacokinetic properties, such as good solubility and metabolic stability. These characteristics are essential for a drug candidate to progress from preclinical studies to clinical trials.

Recent publications have highlighted the importance of heterocyclic compounds like piperidine derivatives in drug discovery. These compounds often exhibit desirable biological activities due to their ability to mimic natural products and interact with biological targets in unique ways. The specific arrangement of atoms in 3-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)- makes it an intriguing candidate for further investigation.

The synthesis of this compound involves sophisticated organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the propynyl group while maintaining the (3R) configuration requires precise control over reaction conditions and reagent selection. Such synthetic challenges are not only intellectually stimulating but also contribute to the advancement of synthetic methodologies.

In conclusion, 3-Piperidinecarboxylic acid, 1-(2-propyn-1-yl)-, (3R) stands as a testament to the ongoing innovation in chemical biology and pharmaceutical research. Its unique structure and stereochemistry make it a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound and similar derivatives, its significance is likely to grow even further.